Cas no 2000300-41-2 (Cyclopentanemethanol, α-(2-aminoethyl)-1-methoxy-)

• Product Name: Cyclopentanemethanol, α-(2-aminoethyl)-1-methoxy-
• CAS No: 2000300-41-2
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5276184
• PubChem ID: 165445409
• Update Time: 2023-08-23

Cyclopentanemethanol, α-(2-aminoethyl)-1-methoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, α-(2-aminoethyl)-1-methoxy-
• EN300-683864
• 2000300-41-2
• 3-amino-1-(1-methoxycyclopentyl)propan-1-ol

• Inchi： 1S/C9H19NO2/c1-12-9(5-2-3-6-9)8(11)4-7-10/h8,11H,2-7,10H2,1H3
• InChI Key： ITCHEKSQKCOSOQ-UHFFFAOYSA-N
• SMILES： O(C)C1(C(CCN)O)CCCC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 286.6±10.0 °C(Predicted)
• pka: 14.82±0.20(Predicted)